1-((2,5-Dimethoxyphenyl)sulfonyl)-4-(2-pyridyl)piperazine

Specification

• CAS No.: 497060-94-3
• Molecular Formula: C17H21N3O4S
• Molecular Weight: 363.4 g/mol
• IUPAC Name: 1-(2,5-dimethoxyphenyl)sulfonyl-4-pyridin-2-ylpiperazine
• Standard InChI: InChI=1S/C17H21N3O4S/c1-23-14-6-7-15(24-2)16(13-14)25(21,22)20-11-9-19(10-12-20)17-5-3-4-8-18-17/h3-8,13H,9-12H2,1-2H3
• Standard InChI Key: XEHDUBMVXJTPNC-UHFFFAOYSA-N
• SMILES: COC1=CC(=C(C=C1)OC)S(=O)(=O)N2CCN(CC2)C3=CC=CC=N3
• Canonical SMILES: COC1=CC(=C(C=C1)OC)S(=O)(=O)N2CCN(CC2)C3=CC=CC=N3

Introduction

Chemical Identity and Structural Features

Molecular Characterization

The compound’s molecular formula is C₁₇H₂₁N₃O₄S, with a molar mass of 363.4 g/mol. Key identifiers include:

Property	Value
IUPAC Name	1-(2,5-dimethoxyphenyl)sulfonyl-4-pyridin-2-ylpiperazine
SMILES	COC1=CC(=C(C=C1)OC)S(=O)(=O)N2CCN(CC2)C3=CC=CC=N3
InChI Key	XEHDUBMVXJTPNC-UHFFFAOYSA-N
PubChem CID	1091562

The structure combines a piperazine ring (position 4 substituted with a pyridyl group) and a sulfonyl-linked 2,5-dimethoxyphenyl moiety. The electron-rich pyridine and methoxy groups likely influence solubility and target binding.

Crystallographic and Conformational Analysis

While X-ray data for this specific compound is unavailable, analogs such as 1-[(2,5-dimethoxyphenyl)sulfonyl]-4-(2-methoxyphenyl)piperazine (PubChem CID 1115770) reveal that sulfonamide-linked piperazines adopt chair conformations with planar aryl groups, optimizing π-π stacking and hydrogen-bonding interactions. Computational models suggest similar behavior for the 2-pyridyl variant, with the pyridine nitrogen acting as a hydrogen-bond acceptor.

Synthesis and Optimization

Synthetic Pathways

The synthesis involves a multi-step sequence typical of sulfonamide piperazines:

• Piperazine Functionalization: Reaction of piperazine with 2-chloropyridine under nucleophilic aromatic substitution conditions introduces the pyridyl group.

• Sulfonylation: Treatment with 2,5-dimethoxyphenylsulfonyl chloride in the presence of a base (e.g., triethylamine) yields the target compound.

Critical parameters include:

• Temperature Control: Maintaining 0–5°C during sulfonylation prevents side reactions.

• Solvent Selection: Dichloromethane (DCM) or tetrahydrofuran (THF) enhances sulfonyl chloride reactivity.

• Purification: Column chromatography (silica gel, ethyl acetate/hexane) achieves >95% purity.

Yield and Scalability

Reported yields for analogous sulfonamide piperazines range from 55% to 80%, depending on reactant stoichiometry and workup efficiency. Scaling this synthesis requires careful optimization of exothermic reactions and intermediates’ stability.

Structural Analogs and SAR Insights

Comparative Bioactivity

Analog (Substituent)	Bioactivity (MIC or IC₅₀)	Target
IPS-1 (imidazo[1,2-a]pyridine)	0.4 μg/mL	M. tuberculosis InhA
CID 1115770 (2-methoxyphenyl)	Not reported	5-HT₆ receptor
5j (dithiocarbamate)	80–90% yield	Antifungal

Key structure-activity relationship (SAR) trends:

• Pyridyl vs. Phenyl: Pyridyl derivatives show enhanced solubility and target affinity over phenyl analogs.

• Methoxy Positioning: 2,5-Dimethoxy substitution optimizes steric and electronic interactions with hydrophobic enzyme pockets.

Challenges and Future Directions

Pharmacokinetic Optimization

Despite promising in silico profiles, piperazine sulfonamides often face bioavailability challenges due to high polar surface area (>90 Ų). Strategies include:

• Prodrug Design: Masking sulfonamide groups as esters to enhance membrane permeability.

• Nanoparticle Formulation: Lipid-based carriers to improve plasma half-life.

Target Validation

Ongoing work should prioritize:

• Enzymatic Assays: Testing inhibition of InhA and carbonic anhydrases.

• In Vivo Efficacy: Murine models of tuberculosis and neurological disorders.